Cas no 1805074-86-5 (Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate
• CAS No: 1805074-86-5
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4954968
• Update Time: 2025-08-02

Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7F4NO2/c1-16-8(15)7-5(9(11,12)13)2-4(10)3-6(7)14/h2-3H,14H2,1H3
• InChI Key： HCOQLXCZTSRHCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1C(=O)OC)N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate

Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate, with the CAS number 1805074-86-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an amino group, a fluorine atom, and a trifluoromethyl group attached to a benzoate backbone, has garnered attention due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating biological pathways and its suitability for use in high-performance materials.

The synthesis of Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate involves a series of carefully designed organic reactions, including nucleophilic substitutions and Friedel-Crafts acylations. Researchers have optimized these processes to achieve high yields and purity levels, making it feasible for large-scale production. The compound's stability under various conditions has been thoroughly investigated, revealing its resilience to thermal and chemical degradation, which is crucial for its practical applications.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate. These studies have demonstrated that the compound exhibits unique electronic characteristics due to the electron-withdrawing effects of the fluorine and trifluoromethyl groups, which enhance its reactivity in certain chemical transformations. This understanding has paved the way for its use as an intermediate in the synthesis of more complex molecules with tailored functionalities.

In the realm of pharmacology, Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate has shown promise as a lead compound for drug development. Preclinical studies indicate that it possesses potent bioactivity against various disease targets, including cancer and inflammatory disorders. Its ability to selectively bind to specific proteins makes it a valuable candidate for further exploration in medicinal chemistry.

The application of Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate extends beyond pharmacology into materials science. Recent research has explored its use as a precursor for advanced polymers and coatings with enhanced mechanical and thermal properties. The compound's ability to form stable polymer networks has been leveraged to develop materials suitable for high-tech applications such as aerospace and electronics.

From an environmental perspective, the ecological impact of Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate has been a subject of scrutiny. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it may be environmentally benign when used responsibly. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 2-amino-4-fluoro-6-(trifluoromethyl)benzoate (CAS No. 1805074-86-5) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.